Cas no 32111-21-0 (2-Iodopyrazine)

2-Iodopyrazine is a heteroaromatic compound featuring a pyrazine ring substituted with an iodine atom at the 2-position. This organoiodide is valued for its versatility as a building block in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Negishi couplings, where it serves as an efficient electrophilic partner. The iodine substituent enhances reactivity, enabling selective functionalization of the pyrazine scaffold. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for pharmaceutical and agrochemical applications. The compound is also useful in the preparation of complex heterocyclic systems, contributing to advancements in medicinal chemistry and material science.
2-Iodopyrazine structure
2-Iodopyrazine structure
Product Name:2-Iodopyrazine
CAS No:32111-21-0
MF:C4H3IN2
MW:205.984492540359
MDL:MFCD01319019
CID:53844
PubChem ID:642841
Update Time:2025-06-07

2-Iodopyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Iodopyrazine
    • Iodopyrazine
    • Pyrazine, 2-iodo-
    • T6N DNJ BI [WLN]
    • AC-31269
    • CS-W004887
    • SY005099
    • STR08193
    • FT-0646122
    • OYWPFIUVDKHHGQ-UHFFFAOYSA-N
    • I0837
    • SCHEMBL5349
    • DTXSID90953990
    • Iodopyrazine, 97%
    • A5778
    • Z1235940810
    • AKOS015853717
    • InChI=1/C4H3IN2/c5-4-3-6-1-2-7-4/h1-3
    • 32111-21-0
    • SCHEMBL20001463
    • AC-16631
    • MFCD01319019
    • PS-8091
    • 3211-21-0
    • FT-0650275
    • 3,3,4,4,5,5-HEXABROMOBIPHENYL
    • 2-iodo pyrazine
    • 2-IODO-1,3-DIAZINE
    • EN300-82175
    • J-509733
    • 2-Iodo-pyrazine
    • iodo-pyrazine
    • AB08841
    • AM20070341
    • 2-IODOPYRAZINE 97%
    • Iodopyrazine,97%
    • 2-Iodo-1,4-diazine
    • 2-Iodopyrazine,95%
    • Iodopyrazine 97%
    • Iodopyrazine&gt
    • DB-068583
    • DB-230545
    • MDL: MFCD01319019
    • Inchi: 1S/C4H3IN2/c5-4-3-6-1-2-7-4/h1-3H
    • InChI Key: OYWPFIUVDKHHGQ-UHFFFAOYSA-N
    • SMILES: IC1C=NC=CN=1

Computed Properties

  • Exact Mass: 205.93369
  • Monoisotopic Mass: 205.934
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 57.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 25.8A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 2.086 g/mL at 25 °C(lit.)
  • Melting Point: 90 °C (decomp)
  • Boiling Point: 109-110 °C/34 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.655(lit.)
  • PSA: 25.78
  • LogP: 1.08120
  • Solubility: Not determined
  • Sensitiveness: Light Sensitive
  • pka: -0.85±0.10(Predicted)

2-Iodopyrazine Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36
  • Storage Condition:Keep in dark place,Inert atmosphere,2-8°C

2-Iodopyrazine Customs Data

  • HS CODE:29339900

2-Iodopyrazine Pricemore >>

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2-Iodopyrazine Related Literature

Additional information on 2-Iodopyrazine

Professional Introduction to 2-Iodopyrazine (CAS No. 32111-21-0)

2-Iodopyrazine, with the chemical formula C₄H₃IN₂, is a halogenated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its versatile reactivity and structural properties. This compound, identified by its unique Chemical Abstracts Service (CAS) number 32111-21-0, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its iodine substituent at the 2-position enhances its utility in cross-coupling reactions, making it a preferred choice for medicinal chemists and organic synthesis researchers.

The chemical structure of 2-Iodopyrazine consists of a six-membered aromatic ring containing two nitrogen atoms, with an iodine atom attached at the 2-position and a methyl group at the 5-position. This arrangement imparts distinct electronic and steric properties, enabling its participation in diverse chemical transformations. The presence of the iodine atom facilitates its use in palladium-catalyzed coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 2-Iodopyrazine has been extensively explored in the development of novel pharmaceutical agents. Its halogenated nature makes it an excellent precursor for generating libraries of substituted pyrazines, which are known to exhibit a wide range of biological activities. For instance, derivatives of 2-Iodopyrazine have been investigated for their potential antiviral, anticancer, and anti-inflammatory properties. The ability to introduce various functional groups via cross-coupling reactions allows researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of these compounds.

One notable application of 2-Iodopyrazine is in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The pyrazine core is a common motif in many kinase inhibitors due to its ability to interact with ATP-binding pockets. By leveraging the reactivity of the iodine atom, researchers can efficiently introduce diverse substituents that enhance binding affinity and selectivity. Recent studies have demonstrated that 2-Iodopyrazine-based inhibitors exhibit promising activity against several kinases involved in tumor growth and progression.

Another emerging area where 2-Iodopyrazine plays a significant role is in materials science. The compound's ability to form stable organometallic complexes has led to its use in designing advanced materials with unique electronic properties. For example, palladium complexes derived from 2-Iodopyrazine have been explored as catalysts for organic transformations and as components in conductive polymers. These materials hold potential applications in flexible electronics, photovoltaics, and sensors.

The synthesis of 2-Iodopyrazine typically involves halogenation reactions on pyrazine or its derivatives using iodinating agents such as N-iodosuccinimide (NIS) or molecular iodine (I₂) under appropriate conditions. The reaction conditions can be optimized to achieve high yields and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Advances in synthetic methodologies have also enabled the preparation of enantiomerically pure forms of 2-Iodopyrazine, which are essential for developing chiral drugs with improved therapeutic efficacy.

From a regulatory perspective, 2-Iodopyrazine (CAS No. 32111-21-0) is classified as a research chemical and is not subject to special handling requirements under standard laboratory conditions. However, researchers must adhere to good laboratory practices (GLP) when handling this compound to ensure safety and reproducibility of results. Storage conditions should be carefully controlled to prevent degradation, typically involving cool, dry environments away from light sources.

The future prospects for 2-Iodopyrazine appear promising as ongoing research continues to uncover new applications and synthetic strategies. Innovations in drug discovery technologies may further enhance its utility in developing next-generation therapeutics. Additionally, advancements in green chemistry principles could lead to more sustainable synthetic routes for producing this valuable intermediate.

In conclusion,2-Iodopyrazine stands as a cornerstone compound in modern synthetic chemistry with far-reaching implications across pharmaceuticals and materials science. Its unique reactivity profile coupled with recent advancements in synthetic methodologies ensures its continued relevance in academic research and industrial applications.

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